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Introduction

Aqueous solutions of zinc bromide (ZnBr₂) serve as a highly effective, transparent radiation

shielding material.[1] They are principally utilized in the viewing windows of "hot cells," which

are shielded enclosures for handling radioactive materials.[1][2] The high density and high

atomic number components (zinc and bromine) provide excellent attenuation of gamma

radiation, while the aqueous solution offers distinct advantages over solid shielding materials

like lead glass.[3][4] Key benefits include resistance to radiation-induced darkening, the ability

to self-repair from radiation damage within milliseconds, and ease of transport and

replacement, which is particularly valuable for mobile hot cells.[1][3][4]

Core Applications:

Hot Cell Viewing Windows: Providing a clear view for operators while ensuring biological

shielding from high-level radiation.[2]

Mobile Hot Cells: The liquid nature of the shield makes it easier to transport and set up

compared to heavy, brittle solid glass.[3][4]
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Spent Fuel Pools: Can be used in specialized viewing equipment for inspecting submerged

radioactive materials.

Quantitative Shielding Properties
The shielding effectiveness of a zinc bromide solution is directly related to its concentration

and resulting density.[5] Higher density solutions provide greater attenuation of gamma

radiation. The following tables summarize key quantitative data from cited research.

Table 1: Gamma Ray Attenuation for ZnBr₂ Solutions (Cs-137 Source, 0.662 MeV)

Shielding Material Density (g/cm³)
Experimental Linear
Attenuation Coefficient
(μ_exp) (cm⁻¹)

Water 1.0 0.0862

ZnBr₂ Solution 1.4 Not specified

ZnBr₂ Solution 1.5 0.1187

ZnBr₂ Solution 1.6 0.1254

Data sourced from a study

using a Cs-137 sealed source.

[3][4]

Table 2: Shielding Effectiveness for ZnBr₂ Solutions (Co-60 Source)
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ZnBr₂
Concentration (%
wt.)

Density (g/cm³)
Shielding
Condition

Resulting Dose
Rate

45% 1.56
Used in South African

Mobile Hot Cells.[3]
Not specified

57.2% ~1.8

1500 mm thickness

shielding a 1000 Ci

Co-60 source.[5]

Reduced to 45 μSv/h.

[5]

77% 2.5

Shielding properties

are equivalent to

concrete.[2]

Not specified

Data compiled from

simulations and

practical applications.

[2][3][5]

Experimental Protocols
Protocol 1: Preparation of High-Density Zinc Bromide Shielding Solutions

This protocol describes the laboratory-scale preparation of ZnBr₂ solutions with densities

ranging from 1.4 to 1.8 g/cm³.

Materials:

Zinc Bromide (ZnBr₂) powder, anhydrous

Distilled or deionized water

Argon gas supply with mass flow controller

Glass beaker or flask

Magnetic stirrer and stir bar
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Hydrometer or density meter

Fume hood

Procedure:

Place a measured volume of distilled water (e.g., 100 mL) into a glass beaker equipped with

a magnetic stir bar.[3]

Position the beaker on a magnetic stirrer within a chemical fume hood.

To prevent oxidation of zinc, which can cause cloudiness in the final solution, purge the

distilled water with a gentle stream of argon gas.[3]

Slowly and incrementally add pre-weighed ZnBr₂ powder to the water while stirring

continuously. The dissolution process is exothermic, and the solution will heat up.[3]

Continue adding ZnBr₂ powder until the desired concentration or density is achieved. Refer

to established concentration-to-density charts for guidance.[5]

Once all the powder is dissolved, turn off the stirrer and the argon gas flow.

Allow the solution to cool to room temperature.

Measure the density of the final solution using a calibrated hydrometer or density meter.

Adjust with small additions of ZnBr₂ or water if necessary, followed by thorough mixing and

re-measurement.

Transfer the prepared solution to a labeled, sealed storage container.

Protocol 2: Measurement of Gamma Ray Attenuation Coefficient

This protocol outlines the experimental setup and procedure for determining the linear

attenuation coefficient (μ) of a prepared zinc bromide solution using a narrow beam

transmission method.

Equipment:
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Gamma-ray source (e.g., Cs-137 or Co-60 disc source).[3]

Scintillation detector (e.g., NaI(Tl)) connected to a Multi-Channel Analyzer (MCA).[6][7]

Lead collimator to create a narrow beam.

Sample container with parallel flat sides and a known path length (thickness).

Lab stand and clamps to hold the source, sample, and detector in a fixed position.

Procedure:

Setup: Arrange the equipment on a stable bench. Place the gamma source at one end,

followed by the lead collimator, the sample holder, and finally the detector. Ensure they are

all aligned at the same height. The experimental setup should ensure a narrow beam

geometry to minimize the detection of scattered photons.[8]

Background Measurement: Remove the gamma source from the setup. Acquire a

background radiation spectrum for a sufficient duration to obtain good statistics. This will be

subtracted from subsequent measurements.

Source Measurement (I₀): Place the gamma source in its holder. With the sample container

empty, acquire a gamma spectrum. Record the total counts (I₀) within the full-energy

photopeak of interest (e.g., 661.7 keV for Cs-137).[3]

Attenuated Measurement (I): Fill the sample container with the prepared zinc bromide
solution. Place it back in the exact same position between the collimator and the detector.

Acquire a gamma spectrum for the same duration as the I₀ measurement. Record the total

counts (I) within the same photopeak region.[3]

Calculation: The linear attenuation coefficient (μ) is calculated using the Beer-Lambert law: I

= I₀ * e^(-μx) Where:

I is the net count rate with the ZnBr₂ solution.

I₀ is the net count rate without the solution.
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μ is the linear attenuation coefficient (cm⁻¹).

x is the thickness of the solution in the container (cm). The equation can be rearranged to

solve for μ: μ = -ln(I / I₀) / x

Repeatability: For robust results, repeat the measurement for solutions of different

thicknesses or densities.[3]

Protocol 3: Safety and Handling of Zinc Bromide

Zinc bromide is a hazardous substance requiring careful handling.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[9]

Skin Protection: Wear a full protective suit, boots, and chemical-resistant gloves (e.g., nitrile

rubber).[10][11]

Respiratory Protection: Use only under a chemical fume hood. If ventilation is inadequate,

use a suitable respirator.[12]

Handling and Storage:

Avoid contact with skin, eyes, and clothing. Do not breathe dust or solution aerosols.[9][13]

Store in a cool, dry, well-ventilated area in tightly closed containers.[11]

Keep away from incompatible materials such as strong oxidizing agents and powdered

metals.[12]

Handle in accordance with good industrial hygiene and safety practices. Wash hands

thoroughly after handling.[10]

First Aid Measures:

Eye Contact: Immediately flush with large amounts of water for at least 30 minutes, lifting

upper and lower eyelids. Seek immediate medical attention.[11]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.4972927/13735200/040003_1_online.pdf
https://www.benchchem.com/product/b8816023/docs?utm_src=pdf-body#application-notes-zinc-bromide-solutions-for-radiation-shielding
https://www.benchchem.com/product/b8816023/docs?utm_src=pdf-body#application-notes-zinc-bromide-solutions-for-radiation-shielding
https://www.chemicalbook.com/msds/zinc-bromide.pdf
https://www.cdhfinechemical.com/images/product/msds/115_253762230_ZincBromide-CASNO-7699-45-8-MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2027.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10503761&productDescription%3D100GR+Zinc+bromide%2C+98%25%2C+extra+pure%2C+anhydrous&countryCode=GB&language=en
https://www.chemicalbook.com/msds/zinc-bromide.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ZINC-BROMIDE-ANHYDROUS-CASNO-7699-45-06543-EN.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2027.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10503761&productDescription%3D100GR+Zinc+bromide%2C+98%25%2C+extra+pure%2C+anhydrous&countryCode=GB&language=en
https://www.cdhfinechemical.com/images/product/msds/115_253762230_ZincBromide-CASNO-7699-45-8-MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2027.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty

of water. Seek medical attention as ZnBr₂ causes severe skin burns.[9][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[13]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[9]

Visualizations

Protocol 1: Solution Preparation
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Caption: Workflow for the preparation of zinc bromide shielding solutions.
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Protocol 2: Gamma Attenuation Measurement

Measurement Steps
γ Source
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Detector → MCA

1. Background Count
(No Source)

2. Measure I₀
(Source, No Sample)

3. Measure I
(Source + Sample)

4. Calculate μ
μ = -ln(I/I₀)/x

Click to download full resolution via product page

Caption: Experimental setup and workflow for measuring gamma ray attenuation.
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Caption: Key advantages of zinc bromide solutions over lead glass for shielding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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